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An In-Depth Technical Guide to Peachflure: Chemical Structure, Properties, and Applications

Introduction

Peachflure, scientifically known as (2)-icos-13-en-10-one, is a long-chain aliphatic ketone of
significant interest in the field of chemical ecology and integrated pest management.[1][2]
Initially, its name might suggest a role in fragrance chemistry, reminiscent of the aroma of
peaches. However, extensive research has identified its primary function as a potent sex
pheromone of the peach fruit moth (Carposina niponensis), a major agricultural pest.[2] This
guide provides a comprehensive technical overview of Peachflure, from its fundamental
chemical structure and properties to its synthesis and pivotal role in sustainable agriculture.

Chemical Structure and Nomenclature

The chemical identity of Peachflure is crucial for understanding its specific biological activity.
Its systematic IUPAC name is (Z)-icos-13-en-10-one.[1] The molecule consists of a twenty-
carbon chain with a ketone functional group at the 10th position and a cis (Z) double bond
between the 13th and 14th carbon atoms.[1] The specific stereochemistry of this double bond
is critical for its biological function as a pheromone.

The PubChem database also lists the (E)-isomer, (E)-icos-13-en-10-one, which has the same
molecular formula and connectivity but differs in the spatial arrangement around the double
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bond.[3] While both isomers exist, it is the (Z)-isomer that is predominantly recognized as the
primary component of the peach fruit moth sex pheromone.[2]

Caption: 2D Chemical Structure of Peachflure ((Z)-icos-13-en-10-one).

Physicochemical Properties

A thorough understanding of the physicochemical properties of Peachflure is essential for its
synthesis, formulation, and application in pest management strategies. The following table
summarizes the key computed properties available in the PubChem database.

Property Value Source

Molecular Formula C20H380 PubChem][3]
Molecular Weight 294.5 g/mol PubChem|[3]
IUPAC Name (E)-icos-13-en-10-one PubChem][3]
XLogP3 7.9 PubChem|[3]
Topological Polar Surface Area  17.1 A2 PubChem|[3]
Heavy Atom Count 21 PubChem][3]
Complexity 242 PubChem|[3]

Synthesis and Methodology

The synthesis of long-chain aliphatic ketones such as Peachflure requires precise control to
achieve the desired stereochemistry, which is crucial for its biological activity. While multiple
synthetic routes for similar long-chain ketones exist, a specific method for the stereoselective
synthesis of (132)-Eicos-13-en-10-one has been reported.[4] A general overview of a plausible
synthetic approach based on established organic chemistry principles is presented below.

General Synthetic Strategy

The synthesis of unsaturated ketones like Peachflure can often be achieved through the
coupling of two smaller carbon fragments. One common approach involves the use of
organometallic reagents.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://terpsusa.com/blogs/terpene-guides/peach-aroma-breakdown
https://sitem.herts.ac.uk/aeru/bpdb/Reports/2104.htm
https://www.benchchem.com/product/b12288092/docs?utm_src=pdf-body#peachflure-chemical-structure-and-properties
https://www.benchchem.com/product/b12288092/docs?utm_src=pdf-body#peachflure-chemical-structure-and-properties
https://terpsusa.com/blogs/terpene-guides/peach-aroma-breakdown
https://terpsusa.com/blogs/terpene-guides/peach-aroma-breakdown
https://terpsusa.com/blogs/terpene-guides/peach-aroma-breakdown
https://terpsusa.com/blogs/terpene-guides/peach-aroma-breakdown
https://terpsusa.com/blogs/terpene-guides/peach-aroma-breakdown
https://terpsusa.com/blogs/terpene-guides/peach-aroma-breakdown
https://terpsusa.com/blogs/terpene-guides/peach-aroma-breakdown
https://www.benchchem.com/product/b12288092/docs?utm_src=pdf-body#peachflure-chemical-structure-and-properties
https://www.researchgate.net/publication/313698763_Fe-Catalyzed_Synthesis_of_13Z-Eicos-13-en-10-one_the_Main_Sex_Pheromone_Component_of_Carposina_niponensis
https://www.benchchem.com/product/b12288092/docs?utm_src=pdf-body#peachflure-chemical-structure-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12288092?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Conceptual Experimental Workflow:

o Preparation of Key Intermediates: The synthesis would likely begin with the preparation of
two key building blocks: a C10 carbonyl-containing fragment and a C10 alkenyl fragment
with the desired (Z)-stereochemistry.

e Coupling Reaction: These two fragments would then be coupled using a suitable cross-
coupling reaction, such as a Suzuki, Negishi, or Stille coupling. This step is critical for
forming the carbon-carbon bond at the desired position.

« Purification: The final product would be purified using chromatographic techniques, such as
column chromatography, to isolate the desired (Z)-isomer from any starting materials,
byproducts, or other isomers.

o Characterization: The structure and purity of the synthesized Peachflure would be confirmed
using analytical methods like Nuclear Magnetic Resonance (NMR) spectroscopy, Mass
Spectrometry (MS), and Infrared (IR) spectroscopy.[3]

Synthesis of Peachflure

Greparalion of C10 Carbonyl and C10 Alkenyl \ntermediates)—b(Cross-Coupling Reaction)—bGurification (e.g., Column Chromatographya—b(charactenzation (NMR, MS, IR))

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of Peachflure.

Biological Activity and Mechanism of Action

The primary biological role of Peachflure is as a sex pheromone for the male peach fruit moth.
[2] Female moths release minute quantities of this chemical into the atmosphere to attract
males for mating. The male moths possess highly specialized receptors in their antennae that
can detect Peachflure at very low concentrations.

Upon detection, the pheromone molecules bind to these receptors, triggering a cascade of
nerve impulses that result in a behavioral response in the male moth, namely upwind flight
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towards the source of the pheromone. This chemotactic behavior is highly specific to the
chemical structure of Peachflure, including the chain length, position of the ketone and double
bond, and the (Z)-stereochemistry of the double bond.

Application in Pest Management

The potent and specific biological activity of Peachflure makes it a valuable tool in integrated
pest management (IPM) programs for controlling the peach fruit moth. Its primary applications

are in:

e Monitoring: Traps baited with synthetic Peachflure can be used to monitor the population of
male peach fruit moths in an orchard. This information helps growers to determine the
optimal timing for control measures.

o Mating Disruption: By permeating an orchard with a high concentration of synthetic
Peachflure, the ability of male moths to locate calling females is severely impaired. This
"mating disruption” technique can significantly reduce the mating success and subsequent
larval infestation of the fruit.

The use of Peachflure as a biopesticide offers several advantages over conventional
insecticides, including high specificity to the target pest, low toxicity to non-target organisms,
and a reduced environmental footprint.[2]

Toxicology and Safety

While a detailed toxicological profile for Peachflure is not widely available in the public domain,
its use as a biopesticide suggests a favorable safety profile, particularly when compared to
broad-spectrum insecticides.[2] Pheromones are naturally occurring substances and are
generally considered to be of low toxicity to mammals and other non-target organisms.
Regulatory agencies typically require extensive safety testing before a pheromone-based
product can be registered for agricultural use.

Conclusion

Peachflure, or (2)-icos-13-en-10-one, is a fascinating molecule that bridges the fields of
organic chemistry and chemical ecology. Its identification as the sex pheromone of the peach
fruit moth has led to the development of environmentally benign and highly effective pest
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management strategies. Further research into the biosynthesis of Peachflure in the moth and
the development of more efficient synthetic routes will continue to enhance its utility in
sustainable agriculture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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